Cas no 2228353-52-2 ({2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine)

Technical Introduction: {2,2-Dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine is a cyclopropylmethylamine derivative featuring a morpholine-substituted ethyl side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which combines a rigid cyclopropane core with a flexible morpholine moiety. The presence of both hydrophobic (dimethylcyclopropyl) and hydrophilic (morpholine) groups enhances its potential as a versatile intermediate for drug discovery, particularly in targeting central nervous system (CNS) receptors or enzyme modulation. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization or as a building block in the synthesis of bioactive molecules. Handling requires standard precautions for amines.
{2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine structure
2228353-52-2 structure
Product Name:{2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine
CAS No:2228353-52-2
MF:C12H24N2O
MW:212.331763267517
CID:5865951
PubChem ID:165851538
Update Time:2025-08-05

{2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine
    • {2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
    • 2228353-52-2
    • EN300-1787709
    • Inchi: 1S/C12H24N2O/c1-12(2)10(11(12)9-13)3-4-14-5-7-15-8-6-14/h10-11H,3-9,13H2,1-2H3
    • InChI Key: JNBOZCOYGQNNOP-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCC1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 212.188863393g/mol
  • Monoisotopic Mass: 212.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.5Ų

{2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1787709-0.05g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
0.05g
$1091.0 2023-09-19
Enamine
EN300-1787709-0.1g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
0.1g
$1144.0 2023-09-19
Enamine
EN300-1787709-0.25g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
0.25g
$1196.0 2023-09-19
Enamine
EN300-1787709-0.5g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
0.5g
$1247.0 2023-09-19
Enamine
EN300-1787709-1.0g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
1g
$1299.0 2023-05-27
Enamine
EN300-1787709-2.5g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
2.5g
$2548.0 2023-09-19
Enamine
EN300-1787709-5.0g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
5g
$3770.0 2023-05-27
Enamine
EN300-1787709-10.0g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
10g
$5590.0 2023-05-27
Enamine
EN300-1787709-1g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
1g
$1299.0 2023-09-19
Enamine
EN300-1787709-5g
{2,2-dimethyl-3-[2-(morpholin-4-yl)ethyl]cyclopropyl}methanamine
2228353-52-2
5g
$3770.0 2023-09-19

Additional information on {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine and Its Significance in Modern Chemical Research

{2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine, identified by its CAS number 2228353-52-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a cyclopropyl ring, dimethyl substituents, and a morpholine moiety contributes to its distinct chemical properties and potential biological activities.

The structural complexity of {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine makes it an intriguing subject for synthetic chemists and biologists alike. The cyclopropyl ring, a three-membered saturated hydrocarbon ring, is known for its strain and reactivity, which can be exploited in the design of novel molecular architectures. This strain can facilitate various chemical reactions, making the compound a versatile intermediate in organic synthesis. Additionally, the dimethyl groups attached to the nitrogen atom enhance the compound's lipophilicity, which is often crucial for drug bioavailability and membrane permeability.

The morpholine moiety in {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine introduces another layer of functionality to the molecule. Morpholine derivatives are widely recognized for their biological activity and have been incorporated into numerous pharmacological agents. The nitrogen atom in the morpholine ring can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This feature makes {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine a potential lead compound for drug discovery efforts targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into the interactions between {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine and biological targets. These studies have revealed that the compound exhibits promising binding affinities with enzymes and receptors involved in critical biological pathways. This has spurred interest in exploring its potential as an inhibitor or modulator of these pathways.

In vitro studies have begun to unravel the pharmacological profile of {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine. Initial experiments have shown that the compound demonstrates significant inhibitory activity against certain enzymes associated with inflammatory responses. The morpholine moiety appears to play a crucial role in mediating these interactions by forming specific hydrogen bonds with key residues on the enzyme surface. Furthermore, the cyclopropyl ring contributes to steric hindrance that enhances binding specificity.

The synthesis of {2,2-dimethyl-3-2-(morpholin-4-yl)ethylcyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies such as asymmetric catalysis and chiral auxiliary techniques have been employed to achieve this goal. These efforts have resulted in efficient synthetic routes that can be scaled up for larger-scale production.

The potential therapeutic applications of {2,2-dimethyl-3-2-(morpholin-4-yilethylcyclopropyl}methanamine are vast. Given its structural features and observed biological activity, the compound holds promise as a lead molecule for developing drugs targeting inflammatory diseases, neurological disorders, and other conditions involving aberrant enzymatic activity. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like {2,2-dimethyl-3--(morpholin--4--yilethylethylcyclopropylethanamine}. These platforms enable rapid testing of thousands of compounds against various biological targets, thereby increasing the likelihood of discovering potent and selective drug candidates. The compound's unique structural features make it an attractive candidate for inclusion in such screens.

Future directions in the study of {2,22dimethy13--(mor-phol1n--42yilethyleth11c1opropylethanamine include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and aid in the development of more effective derivatives. Additionally

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.